(2R)-2-Amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-OL

Specification

• Molecular Formula: C8H8ClF2NO
• Molecular Weight: 207.60 g/mol
• IUPAC Name: (2R)-2-amino-2-(3-chloro-2,6-difluorophenyl)ethanol
• Standard InChI: InChI=1S/C8H8ClF2NO/c9-4-1-2-5(10)7(8(4)11)6(12)3-13/h1-2,6,13H,3,12H2/t6-/m0/s1
• Standard InChI Key: NSNWVMXSRAZEBW-LURJTMIESA-N
• Isomeric SMILES: C1=CC(=C(C(=C1F)[C@H](CO)N)F)Cl
• Canonical SMILES: C1=CC(=C(C(=C1F)C(CO)N)F)Cl

Introduction

(2R)-2-Amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-OL is a chiral amino alcohol compound that has garnered significant attention in medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound belongs to the class of amino alcohols, which are organic compounds containing both amino and hydroxyl functional groups. Its molecular formula is C8H8ClF2NO, indicating a relatively simple structure with a chiral center at the carbon atom adjacent to the amino group.

Synthesis and Preparation

The synthesis of (2R)-2-Amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-OL typically involves multiple steps, including the formation of the amino group and the introduction of the chlorinated and difluorinated phenyl moiety. The choice of reagents and reaction conditions (such as temperature, pressure, and solvents) is crucial for optimizing yield and purity.

Potential Applications and Research Findings

This compound is primarily used in research settings due to its potential pharmacological properties. Studies focus on its interactions with biological targets, including neurotransmitter systems, and its potential therapeutic uses. While specific pharmacodynamic data are still under investigation, its unique structure suggests promising applications in medicinal chemistry.

Research Focus Areas:

• Pharmacological Studies: Investigating its effects on neurotransmitter systems.

• Therapeutic Potential: Exploring its use in various therapeutic applications.

Comparison with Similar Compounds:

Compound	Molecular Formula	Molecular Weight	Boiling Point
(2R)-2-Amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-OL	C8H8ClF2NO	Not specified	Not specified
2-Amino-2-(3-chloro-2-fluorophenyl)ethanol	C8H9ClFNO	189.615	313.1±37.0 °C